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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)aniline

Cat. No.: B150132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
(Trifluoromethoxy)aniline (CAS No: 461-82-5). Adherence to these procedures is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. This

document outlines the necessary steps for handling, storing, and disposing of this chemical,

minimizing risks to personnel and the environment.

Essential Safety and Hazard Information
4-(Trifluoromethoxy)aniline is a hazardous chemical that requires careful handling. It is

classified as toxic if swallowed and fatal in contact with skin.[1][2] It also causes skin irritation

and serious eye damage, and may cause damage to organs through prolonged or repeated

exposure.[1][3] Therefore, strict adherence to safety protocols is mandatory.

Quantitative Data Summary
The following table summarizes key quantitative data for 4-(Trifluoromethoxy)aniline,

compiled from various safety data sheets.
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Property Value Reference

Molecular Formula C₇H₆F₃NO [2][4]

Molecular Weight 177.12 g/mol [2][4]

CAS Number 461-82-5 [4]

Appearance Yellow Liquid [3]

Boiling Point 73-75 °C at 10 mmHg [4]

Density 1.32 g/mL at 20 °C [4]

Flash Point 81 °C (177.8 °F) - closed cup [4]

Hazard Classifications
Acute Toxicity, Oral (Category

3)
[3]

Acute Toxicity, Dermal

(Category 2)
[3]

Skin Irritation (Category 2) [3]

Serious Eye Damage

(Category 1)
[3]

Specific Target Organ Toxicity

(Repeated Exposure)

(Category 2)

[3]

Experimental Protocols: Disposal Procedures
The recommended procedure for the ultimate disposal of 4-(Trifluoromethoxy)aniline is

through a licensed chemical waste management company, typically involving high-temperature

incineration.[5] Under no circumstances should this chemical be disposed of down the drain or

mixed with general waste.[5]

Step-by-Step Disposal Workflow:

Waste Collection:
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Collect waste 4-(Trifluoromethoxy)aniline in its original container or a compatible,

properly labeled, and tightly sealed container.[5]

Do not mix with other waste streams to avoid incompatible chemical reactions.[5]

Storage Pending Disposal:

Store the sealed waste container in a designated, cool, dry, and well-ventilated area for

hazardous waste.[1][5]

The storage area should be secure and away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[1][5]

Spill Management:

In the event of a spill, immediately evacuate the area.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, protective clothing, and eye/face protection.[6]

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[5][7]

Collect the absorbed material using non-sparking tools into a suitable, closed container for

disposal.[5][6]

Ensure adequate ventilation during cleanup.[6]

Disposal of Contaminated Materials:

Any materials contaminated with 4-(Trifluoromethoxy)aniline, such as PPE, absorbent

materials, and empty containers, must be treated as hazardous waste and disposed of in

the same manner as the chemical itself.[5] Uncleaned containers should be handled as if

they still contain the product.[5]

Professional Disposal:

Arrange for the collection and disposal of the hazardous waste by a licensed and

approved waste disposal company.[1]
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The primary recommended method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber to neutralize harmful combustion by-products.

[5]

Logical Workflow for Proper Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 4-(Trifluoromethoxy)aniline.
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Proper Disposal Workflow for 4-(Trifluoromethoxy)aniline

Preparation & Collection

Interim Storage

Spill Management

Final Disposal

Start: Generation of
4-(Trifluoromethoxy)aniline Waste

Collect waste in a
properly labeled, sealed container

Segregate from
incompatible materials

Store in a designated, cool,
dry, well-ventilated area

Ensure storage area is locked
and secure

Spill Occurs?

Wear appropriate PPE

Yes

Contact licensed chemical
waste disposal company

No
Absorb with inert material
(e.g., sand, vermiculite)

Collect absorbed material
into a sealed container

High-temperature incineration
with afterburner and scrubber

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-(Trifluoromethoxy)aniline.
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This comprehensive guide, based on current safety data, provides the necessary framework for

the responsible handling and disposal of 4-(Trifluoromethoxy)aniline. By adhering to these

procedures, laboratories can maintain a safe working environment and ensure regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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